Cas no 114859-48-2 (N-(3,4-dimethoxyphenyl)prop-2-enamide)

• Product Name: N-(3,4-dimethoxyphenyl)prop-2-enamide
• CAS No: 114859-48-2
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• MDL: MFCD12091173
• CID: 5073133
• PubChem ID: 43616315
• Update Time: 2025-08-04

N-(3,4-dimethoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)prop-2-enamide
• 2-Propenamide, N-(3,4-dimethoxyphenyl)-
• N-(3,4-Dimethoxyphenyl)acrylamide
• Z1937738070

• MDL： MFCD12091173
• Inchi： 1S/C11H13NO3/c1-4-11(13)12-8-5-6-9(14-2)10(7-8)15-3/h4-7H,1H2,2-3H3,(H,12,13)
• InChI Key： NSDHSPKJBNEXJB-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1OC)NC(C=C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• XLogP3: 1.5
• Topological Polar Surface Area: 47.6

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 366.5±42.0 °C at 760 mmHg
• Flash Point: 175.4±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-(3,4-dimethoxyphenyl)prop-2-enamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(3,4-dimethoxyphenyl)prop-2-enamide

Comprehensive Overview of N-(3,4-dimethoxyphenyl)prop-2-enamide (CAS No. 114859-48-2): Properties, Applications, and Research Insights

N-(3,4-dimethoxyphenyl)prop-2-enamide, also known by its CAS number 114859-48-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of acrylamide derivatives, characterized by its unique structural features, including a dimethoxyphenyl group and a reactive prop-2-enamide moiety. Its molecular formula, C₁₁H₁₃NO₃, and precise chemical architecture make it a subject of interest for synthesizing novel bioactive molecules.

In recent years, the demand for N-(3,4-dimethoxyphenyl)prop-2-enamide has surged due to its potential applications in drug discovery and medicinal chemistry. Researchers are particularly intrigued by its role as a building block for designing small-molecule inhibitors targeting enzymes involved in inflammatory pathways. This aligns with the growing focus on precision medicine and targeted therapies, which dominate current healthcare discussions. The compound’s methoxy groups contribute to its lipophilicity, enhancing its ability to cross cell membranes—a critical factor in bioavailability optimization.

The synthesis of CAS 114859-48-2 typically involves amide coupling reactions between 3,4-dimethoxyaniline and acryloyl chloride, followed by purification via column chromatography. Analytical techniques such as HPLC and NMR spectroscopy are employed to confirm its purity and structural integrity. These methods are frequently searched by chemists seeking protocols for acrylamide derivatives, reflecting the compound’s relevance in laboratory settings.

Beyond pharmaceuticals, N-(3,4-dimethoxyphenyl)prop-2-enamide is explored in material science for developing polymeric coatings with enhanced durability. Its vinyl group allows for polymerization under UV light, making it a candidate for green chemistry initiatives—a trending topic in sustainability-focused research. Additionally, its electrophilic properties enable interactions with nucleophilic biomolecules, a feature leveraged in proteomics studies.

Safety and handling of CAS 114859-48-2 adhere to standard laboratory practices, with emphasis on PPE and proper ventilation. While not classified as hazardous, its material safety data sheet (MSDS) recommends storage in cool, dry conditions to prevent degradation. This information addresses common queries about chemical storage best practices, a frequent concern among researchers.

In summary, N-(3,4-dimethoxyphenyl)prop-2-enamide (CAS 114859-48-2) exemplifies the intersection of organic synthesis and applied research. Its versatility in drug design, material engineering, and bioconjugation positions it as a valuable tool for scientists addressing challenges in personalized medicine and sustainable technologies. As interest in structure-activity relationships (SAR) grows, this compound will likely remain a focal point in innovative scientific endeavors.